Cas no 388118-53-4 (4-acetylpiperazine-1-carbothioamide)

• Product Name: 4-acetylpiperazine-1-carbothioamide
• CAS No: 388118-53-4
• MF: C₇H₁₃N₃OS
• MW: 187.26261973381
• MDL: MFCD04116668
• CID: 298864
• PubChem ID: 2050510
• Update Time: 2025-04-19

4-acetylpiperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbothioamide,4-acetyl-
• 4-ACETYL-1-PIPERAZINECARBOTHIOAMIDE
• 4-acetylpiperazine-1-carbothioamide
• 1-Acetyl-4-thiocarbamoylpiperazine
• AC1M0HT0
• AG-F-36969
• CTK4I0527
• 388118-53-4
• OUIDEEAUMBPPCN-UHFFFAOYSA-N
• SCHEMBL5430146
• 1-Piperazinecarbothioamide,4-acetyl-(9CI)
• AKOS003588181
• DTXSID70365996
• 1-thiocarbamyl-4-acetyl piperazine
• EN300-262629

• MDL： MFCD04116668
• Inchi： 1S/C7H13N3OS/c1-6(11)9-2-4-10(5-3-9)7(8)12/h2-5H2,1H3,(H2,8,12)
• InChI Key： OUIDEEAUMBPPCN-UHFFFAOYSA-N
• SMILES： S=C(N)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 187.07809
• Monoisotopic Mass: 187.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 49.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines